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Compound of Interest

Compound Name: 4-Ethyl-3,4-dimethyloctane

Cat. No.: B14551520

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: There is no specific Safety Data Sheet (SDS) readily available for 4-Ethyl-3,4-
dimethyloctane. The following handling and storage procedures are based on data for
structurally similar branched alkanes, such as 4-methyloctane and 2,7-dimethyloctane, and
should be used as a guideline.[1][2] A thorough risk assessment should be conducted before

handling this chemical.

Chemical and Physical Properties

4-Ethyl-3,4-dimethyloctane is a branched alkane with the molecular formula C12H26.[3][4] Its
structure and properties are similar to other saturated hydrocarbons.
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Property Value Source

PubChem[3], NIST
Molecular Formula C12H26

WebBook[4]
] PubChem[3], NIST
Molecular Weight 170.33 g/mol
WebBook[4]
PubChem[3], NIST
CAS Number 62183-60-2

WebBook[4]

Likely a colorless liquid (based
Appearance o N/A
on similar alkanes)

Boiling Point Data not available

Density Data not available

N Insoluble in water; soluble in
Solubility ] N/A
organic solvents (expected)

Hazard Identification and Safety Precautions

Based on analogous compounds, 4-Ethyl-3,4-dimethyloctane is expected to be a flammable
liquid and may cause skin, eye, and respiratory irritation.[2] Ingestion and aspiration into the
lungs may be harmful.[5]

GHS Hazard Classification (Presumed):

Flammable Liquids: Category 3

Skin Corrosion/Irritation: Category 2

Serious Eye Damage/Eye Irritation: Category 2

Specific target organ toxicity — single exposure (Respiratory tract irritation): Category 3

Aspiration Hazard: Category 1

Signal Word: DANGER
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Hazard Statements (Presumed):

H226: Flammable liquid and vapor.[2][5]

H315: Causes skin irritation.[2][5]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

H304: May be fatal if swallowed and enters airways.[5]

Precautionary Statements (Presumed):

e Prevention:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. No smoking.[6]

o P233: Keep container tightly closed.[2][6]

o P240: Ground and bond container and receiving equipment.[1]

o P241: Use explosion-proof electrical/ventilating/lighting equipment.[1]

o P242: Use non-sparking tools.[1]

o P243: Take action to prevent static discharges.[1]

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]

o P264: Wash hands thoroughly after handling.[7]

o P271: Use only outdoors or in a well-ventilated area.[7]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][7]

e Response:
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o P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor.[7]
o P331: Do NOT induce vomiting.[1]

o P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[1][2]

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[2107]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][7]

o P312: Call a POISON CENTER or doctor if you feel unwell.[2]

o P370+P378: In case of fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish.[1][2]

e Storage:

o P403+P235: Store in a well-ventilated place. Keep cool.[1]

o P405: Store locked up.[1][7]
» Disposal:

o P501: Dispose of contents/container to an approved waste disposal plant.[1][2]
Experimental Protocols: Handling and Storage
3.1. Personal Protective Equipment (PPE)

The following PPE should be worn when handling 4-Ethyl-3,4-dimethyloctane:
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PPE Specification

) Chemical safety goggles or a face shield where
Eye Protection o ]
splashing is possible.

i Chemical-resistant gloves (e.g., nitrile,
Hand Protection
neoprene). Inspect gloves before use.

) ] Flame-retardant lab coat. Ensure skin is not
Skin and Body Protection
exposed.

Use in a well-ventilated area, preferably a
Respiratory Protection chemical fume hood. If ventilation is inadequate,

use a suitable respirator.

3.2. Engineering Controls

o Work with this chemical should be conducted in a certified chemical fume hood to minimize
inhalation exposure.[5]

o Use explosion-proof equipment and ensure proper grounding to prevent static discharge.[1]
¢ An eyewash station and safety shower should be readily accessible.

3.3. Receiving and Storage Protocol

 Inspection: Upon receipt, inspect the container for any damage or leaks.

o Labeling: Ensure the container is clearly labeled with the chemical name, CAS number
(62183-60-2), and appropriate hazard pictograms.

o Storage:

o Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of
ignition.[5]

o Keep containers tightly closed when not in use.[2][6]

o Store in a designated flammable liquid storage cabinet.[5]
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o Segregate from incompatible materials such as oxidizing agents.

3.4. Handling and Dispensing Protocol

e Preparation:

o Ensure all necessary PPE is worn correctly.

o Confirm the chemical fume hood is functioning properly.

o Have spill containment materials readily available.

o Dispensing:

o Ground and bond the container and receiving vessel to prevent static electricity buildup.[1]

o Use non-sparking tools for opening and closing containers.[1]

o Dispense the required amount slowly and carefully to avoid splashing.

e Post-Dispensing:

o

Tightly close the container.

[e]

Clean any minor spills immediately with an inert absorbent material.

Decontaminate the work area.

o

[¢]

Wash hands thoroughly after handling.

3.5. Spill Response Protocol

e Minor Spills (<100 mL within a fume hood):

o Alert others in the immediate area.

o Wear appropriate PPE.

o Contain the spill with an inert absorbent material (e.g., vermiculite, sand).
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o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for hazardous waste disposal.

o Clean the spill area with a suitable solvent and then with soap and water.

e Major Spills (>100 mL or outside a fume hood):

o Evacuate the laboratory immediately.

o

Alert others and activate the nearest fire alarm if necessary.

[¢]

If safe to do so, turn off ignition sources.

[e]

Close the laboratory doors to contain vapors.

[e]

Contact your institution's emergency response team.
3.6. Waste Disposal Protocol

o Collect all waste containing 4-Ethyl-3,4-dimethyloctane in a designated, labeled, and
sealed container.

» Dispose of the hazardous waste through your institution's environmental health and safety
office, following all local, state, and federal regulations.[1]

Visualizations
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General Workflow for Handling 4-Ethyl-3,4-dimethyloctane
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Caption: Workflow for handling and storage of 4-Ethyl-3,4-dimethyloctane.
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Spill Response Decision Tree
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Caption: Decision tree for responding to spills of 4-Ethyl-3,4-dimethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for 4-Ethyl-3,4-
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ethyl-3-4-dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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